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Compound of Interest

Compound Name: Bistris

Cat. No.: B1662375 Get Quote

This technical support center provides guidance on the long-term storage and troubleshooting

of Bis-Tris stock solutions for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Bis-Tris stock solutions?

A1: For optimal stability, Bis-Tris stock solutions can be stored at -20°C for up to 1 year or at

-80°C for up to 2 years.[1] Some sources also indicate that 1 M Bis-Tris buffer stock solutions

can be stored at 4°C.

Q2: Can I store Bis-Tris stock solutions at room temperature?

A2: While some protocols suggest that Bis-Tris buffers have good stability and can be stored at

room temperature, for long-term storage, refrigeration or freezing is recommended to prevent

potential microbial growth and degradation over time.[2]

Q3: What is the optimal buffering range for Bis-Tris?

A3: Bis-Tris has a pKa of approximately 6.5 at 25°C, which makes it an effective buffer in the

slightly acidic to neutral pH range of 5.8 to 7.2.
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Q1: My Bis-Tris solution appears cloudy or has visible precipitates after storage in the cold.

What should I do?

A1: Cloudiness or precipitation upon cold storage can occur, especially with concentrated stock

solutions. This is often due to the decreased solubility of the buffer at lower temperatures.

Gently warm the solution to room temperature and mix thoroughly to redissolve the precipitate

before use. If the precipitate does not dissolve, it may indicate contamination or degradation,

and it is best to prepare a fresh solution.

Q2: I'm observing unexpected pH shifts in my experiments when using a previously stored Bis-

Tris stock solution. What could be the cause?

A2: The pH of Bis-Tris buffers is known to be temperature-dependent. If you prepared the stock

solution at room temperature and are using it in experiments conducted at a different

temperature (e.g., in a cold room), a pH shift is expected. It is crucial to measure and adjust the

pH of the buffer at the temperature at which it will be used. Another cause could be the

absorption of atmospheric CO2 over time, which can lower the pH. Ensure the solution is

stored in a tightly sealed container.

Q3: My protein gels (SDS-PAGE) are not resolving properly when I use my stored Bis-Tris

buffer. What could be the issue?

A3: Poor resolution in Bis-Tris gels can stem from several factors related to the buffer. An

incorrect pH of the buffer is a common culprit; microbial contamination can alter the pH over

time.[3] Always verify the pH of your buffer before preparing your gels. Additionally, ensure that

the concentration of the Bis-Tris stock solution is accurate, as errors in preparation can affect

gel performance.[4] If the issue persists, preparing a fresh stock solution is recommended.

Q4: I noticed microbial growth in my Bis-Tris stock solution. Is it still usable?

A4: No, if you observe any signs of microbial growth, such as cloudiness or floating particles,

the solution should be discarded immediately. Microbial contamination can significantly alter the

buffer's pH and introduce contaminants that can interfere with your experiments. To prevent

this, always prepare Bis-Tris solutions with high-purity water, sterilize them by autoclaving or

filtration (using a 0.22 µm filter), and store them in sterile, tightly sealed containers.[1][5]
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Quantitative Data Summary
Storage Temperature

Recommended Storage
Duration

Key Considerations

Room Temperature Short-term
Prone to microbial growth over

extended periods.

4°C Up to 6 months
A common storage condition

for many buffers.

-20°C Up to 1 year
Minimizes microbial growth

and degradation.

-80°C Up to 2 years
Optimal for long-term archival

storage.

Experimental Protocol: Preparation of 1M Bis-Tris
Stock Solution (pH 6.5)
Materials:

Bis-Tris powder (MW: 209.24 g/mol )

Deionized water (dH₂O)

Concentrated Hydrochloric Acid (HCl)

pH meter

Magnetic stirrer and stir bar

1 L Volumetric flask

Sterile storage bottles

Procedure:

In a beaker, dissolve 209.24 g of Bis-Tris powder in approximately 800 mL of dH₂O.
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Place the beaker on a magnetic stirrer and add a stir bar to facilitate dissolution.

Once the Bis-Tris is fully dissolved, place the beaker in a water bath to cool the solution to

the intended experimental temperature.

Carefully add concentrated HCl dropwise to adjust the pH to 6.5 while continuously

monitoring with a calibrated pH meter.

Once the desired pH is reached, transfer the solution to a 1 L volumetric flask.

Add dH₂O to bring the final volume to 1 L.

Sterilize the solution by autoclaving or by passing it through a 0.22 µm filter.

Aliquot the sterile solution into smaller, sterile containers to minimize contamination from

repeated use.

Label the containers clearly with the solution name, concentration, pH, and date of

preparation.

Store the aliquots at the appropriate temperature as outlined in the table above.

Workflow for Long-Term Storage and Use of Bis-Tris
Stock Solutions
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Caption: Workflow for preparing, storing, and troubleshooting Bis-Tris stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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